7-(3,5-Ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid
7-(3,5-Ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid
ALRT 1550 is a retinoic acid agent (RAR) agonist potentially for the treatment of cervical carcinoma.
Brand Name:
Vulcanchem
CAS No.:
178600-20-9
VCID:
VC0518157
InChI:
InChI=1S/C23H32O2/c1-16(12-21(24)25)10-9-11-17(2)18-13-19(22(3,4)5)15-20(14-18)23(6,7)8/h9-15H,1-8H3,(H,24,25)/b10-9+,16-12+,17-11+
SMILES:
CC(=CC(=O)O)C=CC=C(C)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C
Molecular Formula:
C23H32O2
Molecular Weight:
340.5 g/mol
7-(3,5-Ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid
CAS No.: 178600-20-9
Inhibitors
VCID: VC0518157
Molecular Formula: C23H32O2
Molecular Weight: 340.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 178600-20-9 |
---|---|
Product Name | 7-(3,5-Ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid |
Molecular Formula | C23H32O2 |
Molecular Weight | 340.5 g/mol |
IUPAC Name | (2E,4E,6E)-7-(3,5-ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid |
Standard InChI | InChI=1S/C23H32O2/c1-16(12-21(24)25)10-9-11-17(2)18-13-19(22(3,4)5)15-20(14-18)23(6,7)8/h9-15H,1-8H3,(H,24,25)/b10-9+,16-12+,17-11+ |
Standard InChIKey | JMPZTWDLOGTBPM-OUQSKUGOSA-N |
Isomeric SMILES | C/C(=C\C(=O)O)/C=C/C=C(\C)/C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C |
SMILES | CC(=CC(=O)O)C=CC=C(C)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C |
Canonical SMILES | CC(=CC(=O)O)C=CC=C(C)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C |
Appearance | Solid powder |
Description | ALRT 1550 is a retinoic acid agent (RAR) agonist potentially for the treatment of cervical carcinoma. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 7-(3,5-di-tert-butylphenyl)-3-methylocta-2,4,6-trienoic acid ALRT 1550 ALRT-1550 ALRT1550 LG 100567 LG-100567 LG100567 |
Reference | 1: Mei JH, Wang MW. [Advances in studies on selective RXR ligands]. Yao Xue Xue Bao. 2005 Apr;40(4):294-8. Review. Chinese. PubMed PMID: 16011254. 2: Stehlin-Gaon C, Willmann D, Zeyer D, Sanglier S, Van Dorsselaer A, Renaud JP, Moras D, Schüle R. All-trans retinoic acid is a ligand for the orphan nuclear receptor ROR beta. Nat Struct Biol. 2003 Oct;10(10):820-5. PubMed PMID: 12958591. 3: Hu W, Verschraegen CF, Wu WG, Nash M, Freedman RS, Kudelka A, Kavanagh JJ. Activity of ALRT 1550, a new retinoid, with interferon-gamma on ovarian cancer cell lines. Int J Gynecol Cancer. 2002 Mar-Apr;12(2):202-7. PubMed PMID: 11975681. 4: Shalinsky DR, Bischoff ED, Lamph WW, Zhang L, Boehm MF, Davies PJ, Nadzan AM, Heyman RA. A novel retinoic acid receptor-selective retinoid, ALRT1550, has potent antitumor activity against human oral squamous carcinoma xenografts in nude mice. Cancer Res. 1997 Jan 1;57(1):162-8. PubMed PMID: 8988059. 5: Zhang L, Nadzan AM, Heyman RA, Love DL, Mais DE, Croston G, Lamph WW, Boehm MF. Discovery of novel retinoic acid receptor agonists having potent antiproliferative activity in cervical cancer cells. J Med Chem. 1996 Jul 5;39(14):2659-63. PubMed PMID: 8709094. |
PubChem Compound | 5287705 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume